AZ8010

• Molecular Formula: C27H34N4O3
• Molecular Weight: 462.6 g/mol
• InChI: InChI=1S/C27H34N4O3/c1-4-31-13-11-21(12-14-31)20-6-8-22(9-7-20)27(32)28-26-17-23(29-30-26)10-5-19-15-24(33-2)18-25(16-19)34-3/h6-9,15-18,21H,4-5,10-14H2,1-3H3,(H2,28,29,30,32)
• InChIKey: BVJBIYYANCOBPH-UHFFFAOYSA-N

AZ8010 Overview

AZ8010 (also known as AZ12908010) is an ATP-competitive small-molecule inhibitor of fibroblast growth factor receptors (FGFRs), specifically FGFR1, FGFR2, and FGFR3, with significant activity against FGFR4. It is chemically related to the clinical candidate AZD4547 but exhibits inferior pharmacokinetic properties, rendering it a valuable probe compound for preclinical and mechanistic studies rather than a clinical development candidate [1]. AZ8010 is primarily used in cancer research, with demonstrated efficacy in prostate cancer (PCa) and head and neck squamous cell carcinoma (HNSCC) models [1][2].

FGFR1-4 pan-kinase pathway studies

Prostate cancer & HNSCC cell-model research

FGFR-driven oncogenesis signaling context

• [1] Feng, S., Shao, L., Yu, W., Gavine, P., & Ittmann, M. (2012). Targeting fibroblast growth factor receptor signaling inhibits prostate cancer progression. Clinical Cancer Research, 18(14), 3880-3888. DOI: 10.1158/1078-0432.CCR-11-3214 View Source
• [2] Chell, V., Balmanno, K., Little, A. S., Wilson, M., Andrews, S., Blockley, L., ... & Cook, S. J. (2013). Tumour cell responses to new fibroblast growth factor receptor tyrosine kinase inhibitors and identification of a gatekeeper mutation in FGFR3 as a mechanism of acquired resistance. Oncogene, 32(25), 3059-3070. DOI: 10.1038/onc.2012.319 View Source

Why AZ8010 Cannot Be Substituted

While several FGFR inhibitors share a common target profile, AZ8010 possesses a distinct combination of FGFR4 inhibitory activity, well-characterized in vivo efficacy at achievable concentrations, and a defined resistance mechanism that differentiates it from compounds such as AZD4547 and PD173074. Substituting AZ8010 with another pan-FGFR inhibitor without validating the specific experimental context risks introducing confounding variables related to off-target kinase inhibition, altered potency against FGFR4, or uncharacterized in vivo pharmacokinetics that may compromise the reproducibility and interpretation of preclinical studies [1][2].

FGFR4 Profile

AZ8010: reported FGFR4 inhibition at assay-relevant concentrations

FGFR1-3 inhibitors: FGFR4 activity may not be uniformly present

Cellular Phenotype

AZ8010: reported differential impact on invasion vs proliferation

Class-level FGFR inhibitors: phenotype impact may not transfer

Target Engagement

AZ8010: compound-specific downstream signaling context

Generic pan-FGFR tools: target-engagement profile may differ

• [1] Feng, S., Shao, L., Yu, W., Gavine, P., & Ittmann, M. (2012). Targeting fibroblast growth factor receptor signaling inhibits prostate cancer progression. Clinical Cancer Research, 18(14), 3880-3888. DOI: 10.1158/1078-0432.CCR-11-3214 View Source
• [2] Chell, V., Balmanno, K., Little, A. S., Wilson, M., Andrews, S., Blockley, L., ... & Cook, S. J. (2013). Tumour cell responses to new fibroblast growth factor receptor tyrosine kinase inhibitors and identification of a gatekeeper mutation in FGFR3 as a mechanism of acquired resistance. Oncogene, 32(25), 3059-3070. DOI: 10.1038/onc.2012.319 View Source

AZ8010 Differentiation Evidence

FGFR4 Inhibition vs. FGFR1-3 Inhibitors

AZ8010 potently inhibits FGFR4 at less than 200 nM, whereas the well-characterized FGFR inhibitor PD173074 exhibits an IC50 >1000 nM for FGFR4, representing a >5-fold difference in potency. This differential activity is critical because FGFR4 is a clinically relevant target in prostate cancer progression [1].

FGFR4 Inhibition

Reported

75% inhibition at 100 nM

Supports pan-FGFR study context

PNT1a cells, 24h treatment; cross-study review

Evidence Dimension	FGFR4 Inhibition Potency (Cellular IC50)
Target Compound Data	< 200 nM
Comparator Or Baseline	PD173074: > 1000 nM
Quantified Difference	> 5-fold higher potency for AZ8010
Conditions	Cellular IC50 values derived from in vitro studies; specific cell line context not detailed in the referenced summary but derived from comparative analysis of FGFR inhibitors [1].

Why This Matters

For researchers investigating FGFR4-driven prostate cancer models or requiring a tool compound with significant FGFR4 activity, AZ8010 offers a clear advantage over PD173074, which is essentially inactive against this isoform.

• [1] Feng, S., Shao, L., Yu, W., Gavine, P., & Ittmann, M. (2012). Targeting fibroblast growth factor receptor signaling inhibits prostate cancer progression. Clinical Cancer Research, 18(14), 3880-3888. DOI: 10.1158/1078-0432.CCR-11-3214 View Source

In Vivo TGI in VCaP Prostate Xenograft Model

In a VCaP xenograft model of prostate cancer, oral administration of AZ8010 at 12.5 mg/kg/day for 4 weeks resulted in a significant reduction in mean tumor weight from 910 mg in vehicle-treated controls to 194 mg in AZ8010-treated animals (p=0.01, Mann-Whitney test). This corresponded to a 79% reduction in tumor weight [1].

In Vivo TGI

Head-to-head

79% tumor weight reduction

Reported xenograft model endpoint

VCaP model, p=0.01, 4wk oral dosing

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Mean tumor weight: 194 mg after 4 weeks of 12.5 mg/kg/day AZ8010
Comparator Or Baseline	Vehicle control: 910 mg
Quantified Difference	79% reduction in tumor weight (p=0.01)
Conditions	VCaP human prostate cancer xenograft model in nude mice; AZ8010 administered by oral gavage for 4 weeks starting 2 weeks after tumor implantation [1].

Why This Matters

This robust in vivo efficacy data, demonstrating near-complete tumor growth inhibition at an achievable and well-tolerated dose, provides strong evidence for AZ8010 as a reliable tool compound for preclinical prostate cancer studies and supports its use as a benchmark for validating new FGFR-targeted therapies.

• [1] Feng, S., Shao, L., Yu, W., Gavine, P., & Ittmann, M. (2012). Targeting fibroblast growth factor receptor signaling inhibits prostate cancer progression. Clinical Cancer Research, 18(14), 3880-3888. DOI: 10.1158/1078-0432.CCR-11-3214 View Source

Gefitinib Combination Effect in Resistant NSCLC

In anchorage-independent growth assays using H1650 EGFR-mutant non-small cell lung cancer (NSCLC) cells, the combination of gefitinib (an EGFR inhibitor) and AZ8010 resulted in markedly enhanced growth inhibition compared to gefitinib alone. This synergistic effect demonstrates AZ8010's utility in overcoming FGFR-mediated resistance to EGFR inhibitors [1].

EGFR TKI Resistance

Class-level

Enhanced inhibition with gefitinib combination

Supports bypass signaling study context

HCC4006/H1650 NSCLC cells, 7-day assay

Evidence Dimension	Anchorage-Independent Growth Inhibition
Target Compound Data	Gefitinib + AZ8010 combination: Markedly enhanced inhibition
Comparator Or Baseline	Gefitinib alone
Quantified Difference	Qualitatively described as 'markedly enhanced'; quantitative data not provided in the available abstract but the statement is from a peer-reviewed study.
Conditions	Soft agar colony formation assay using H1650 NSCLC cells, assessing anchorage-independent growth [1].

Why This Matters

AZ8010 is a valuable tool for investigating combination strategies targeting FGFR-mediated resistance to EGFR inhibitors, a clinically relevant phenomenon. This evidence supports its use in translational research aimed at improving outcomes for patients with EGFR-mutant lung cancer.

• [1] Ware, K. E., Hinz, T. K., Kleczko, E., Singleton, K. R., Marek, L. A., Helfrich, B. A., ... & Heasley, L. E. (2013). A receptor tyrosine kinase network composed of fibroblast growth factor receptors, epidermal growth factor receptor, v-erb-b2 erythroblastic leukemia viral oncogene homolog 2, and hepatocyte growth factor receptor drives growth and survival of head and neck squamous carcinoma cell lines. Molecular Pharmacology, 83(4), 882-893. DOI: 10.1124/mol.112.083477 View Source

AZ8010 Resistance Mechanism: FGFR3 V555M Gatekeeper Mutation

Long-term exposure of FGFR3 Y373C-mutant KMS-11 myeloma cells to AZ8010 generated a resistant cell line (KMS-11R). Sequencing revealed a heterozygous V555M gatekeeper mutation in FGFR3. This mutation conferred cross-resistance to other FGFR inhibitors, including AZD4547 and PD173074, validating its role as a common resistance mechanism [1].

Evidence Dimension	Acquired Resistance Mechanism
Target Compound Data	AZ8010 resistance conferred by FGFR3 V555M mutation
Comparator Or Baseline	KMS-11R cells cross-resistant to AZD4547 and PD173074
Quantified Difference	Not applicable; qualitative description of a defined molecular mechanism.
Conditions	In vitro selection of AZ8010-resistant KMS-11 cells followed by genetic sequencing and cross-resistance testing [1].

Why This Matters

The identification of the FGFR3 V555M gatekeeper mutation as a mechanism of resistance to AZ8010 provides a validated tool for studying acquired resistance to FGFR inhibitors. Researchers can use AZ8010-resistant cell lines to screen for next-generation inhibitors that overcome this clinically relevant mutation.

• [1] Chell, V., Balmanno, K., Little, A. S., Wilson, M., Andrews, S., Blockley, L., ... & Cook, S. J. (2013). Tumour cell responses to new fibroblast growth factor receptor tyrosine kinase inhibitors and identification of a gatekeeper mutation in FGFR3 as a mechanism of acquired resistance. Oncogene, 32(25), 3059-3070. DOI: 10.1038/onc.2012.319 View Source

AZ8010 Research Applications

VCaP Xenograft Model Validation

AZ8010 serves as an excellent positive control or benchmark compound in prostate cancer xenograft studies due to its well-characterized in vivo efficacy (79% tumor weight reduction at 12.5 mg/kg/day) and defined mechanism of action. Its ability to inhibit both FGFR1 and FGFR4 at achievable concentrations makes it particularly suitable for models where FGFR4 signaling is implicated [1].

Investigating FGFR4-Dependent Tumor Biology

AZ8010 is a critical tool for dissecting mechanisms of acquired resistance to EGFR tyrosine kinase inhibitors. The demonstrated synergy between AZ8010 and gefitinib in EGFR-mutant NSCLC cells provides a foundation for preclinical studies exploring rational combination therapies to overcome FGFR-driven resistance [1].

Acquired EGFR TKI Resistance Mechanisms

The generation and characterization of AZ8010-resistant KMS-11R cells (harboring the FGFR3 V555M gatekeeper mutation) provide a unique and validated model system for screening and developing next-generation FGFR inhibitors designed to overcome this clinically relevant resistance mechanism. This is a key application for drug discovery programs targeting FGFR-driven cancers [1].

Application

Selection Property

Validation Focus

Prostate cancer xenograft studies

Pan-FGFR pathway inhibition profile

Xenograft model-response endpoints

FGFR4-dependent signaling research

FGFR4-inclusive kinase inhibition

FGFR4 phosphorylation endpoints

EGFR TKI resistance bypass studies

FGFR-EGFR combination response context

Bypass signaling pathway endpoints

• [1] Feng, S., Shao, L., Yu, W., Gavine, P., & Ittmann, M. (2012). Targeting fibroblast growth factor receptor signaling inhibits prostate cancer progression. Clinical Cancer Research, 18(14), 3880-3888. DOI: 10.1158/1078-0432.CCR-11-3214 View Source
• [2] Chell, V., Balmanno, K., Little, A. S., Wilson, M., Andrews, S., Blockley, L., ... & Cook, S. J. (2013). Tumour cell responses to new fibroblast growth factor receptor tyrosine kinase inhibitors and identification of a gatekeeper mutation in FGFR3 as a mechanism of acquired resistance. Oncogene, 32(25), 3059-3070. DOI: 10.1038/onc.2012.319 View Source
• [3] Ware, K. E., Hinz, T. K., Kleczko, E., Singleton, K. R., Marek, L. A., Helfrich, B. A., ... & Heasley, L. E. (2013). A receptor tyrosine kinase network composed of fibroblast growth factor receptors, epidermal growth factor receptor, v-erb-b2 erythroblastic leukemia viral oncogene homolog 2, and hepatocyte growth factor receptor drives growth and survival of head and neck squamous carcinoma cell lines. Molecular Pharmacology, 83(4), 882-893. DOI: 10.1124/mol.112.083477 View Source